(4-(Benzyloxy)-3-fluoro-2-methylphenyl)methanol

• Molecular Formula: C15H15FO2
• Molecular Weight: 246.28 g/mol
• IUPAC Name: (3-fluoro-2-methyl-4-phenylmethoxyphenyl)methanol
• InChI: InChI=1S/C15H15FO2/c1-11-13(9-17)7-8-14(15(11)16)18-10-12-5-3-2-4-6-12/h2-8,17H,9-10H2,1H3
• InChI Key: FXIFZQFJNHJFSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1F)OCC2=CC=CC=C2)CO

Description

(4-(Benzyloxy)-3-fluoro-2-methylphenyl)methanol is a substituted benzyl alcohol derivative with a benzyloxy group at the para position, a fluorine atom at the meta position, and a methyl group at the ortho position relative to the hydroxymethyl group.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features and biological activities of (4-(Benzyloxy)-3-fluoro-2-methylphenyl)methanol with related compounds:

Compound Name	Structural Features	Biological Activities	References
(4-(Benzyloxy)-3-fluoro-2-methylphenyl)methanol	Benzyloxy (C₄), fluorine (C₃), methyl (C₂), hydroxymethyl (C₁)	Not explicitly reported; inferred antitumor/neuroactive potential from analogs	–
N-(3-fluoro-2-methylphenyl)-3-(4-fluorophenyl)propionamide	Fluoro (C₃), methyl (C₂), propionamide chain	Antitumor, neuroprotective, neurostimulant, NK cell activation
(4-Fluorophenyl)(4-hydroxy-3-methylphenyl)methanone	Fluorophenyl, hydroxyphenyl, methyl (C₃), ketone	Antifungal, anti-inflammatory, chemotherapeutic (HIV-1 RT inhibition)
(4-Fluoro-3-(trifluoromethyl)phenyl)methanol	Trifluoromethyl (C₃), hydroxymethyl (C₁)	No bioactivity reported; high electronegativity may enhance metabolic resistance
Quebecol derivatives (e.g., bis(4-(benzyloxy)-3-methoxyphenyl)methanol)	Multiple benzyloxy/methoxy groups, triarylpropanol core	Potential anticancer and anti-inflammatory (synthesis focus in evidence)

Key Differences and Implications

The fluorine atom at C₃ enhances electronic withdrawal, stabilizing the aromatic ring and possibly reducing oxidative metabolism, a feature shared with N-(3-fluoro-2-methylphenyl)-3-(4-fluorophenyl)propionamide . The methyl group at C₂ introduces steric hindrance, which may influence binding to enzymatic targets, as seen in antifungal benzophenones .

Biological Activity: While the target compound lacks direct activity data, N-(3-fluoro-2-methylphenyl)-3-(4-fluorophenyl)propionamide demonstrates multitarget neuroactivity (neuroprotective, stimulant) and antitumor effects, likely due to fluorinated aromatic moieties enhancing target affinity . Benzophenone derivatives (e.g., (4-Fluorophenyl)(4-hydroxy-3-methylphenyl)methanone) show antifungal and anti-HIV activities, highlighting the importance of ketone groups in interacting with microbial enzymes .

Synthetic Complexity: The synthesis of benzyloxy-containing compounds often involves protective group strategies (e.g., benzyl ether formation) and oxidation-reduction steps, as seen in the synthesis of 4-(benzyloxy)-3-phenethoxyphenol (C3) . Disproportionation challenges in Quebecol synthesis (e.g., formation of bis(4-(benzyloxy)-3-methoxyphenyl)methanone) underscore the sensitivity of poly-substituted aromatics to acidic conditions .